1-Methyleneandrosterone
1-Methyleneandrosterone
Brand Name:
Vulcanchem
CAS No.:
3398-66-1
VCID:
VC21087721
InChI:
InChI=1S/C20H30O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h13-17,21H,1,4-11H2,2-3H3/t13-,14+,15-,16-,17-,19-,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C
Molecular Formula:
C₂₀H₃₀O₂
Molecular Weight:
302.5 g/mol
1-Methyleneandrosterone
CAS No.: 3398-66-1
Cat. No.: VC21087721
Molecular Formula: C₂₀H₃₀O₂
Molecular Weight: 302.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3398-66-1 |
|---|---|
| Molecular Formula | C₂₀H₃₀O₂ |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1-methylidene-3,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-2H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C20H30O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h13-17,21H,1,4-11H2,2-3H3/t13-,14+,15-,16-,17-,19-,20-/m0/s1 |
| Standard InChI Key | YSEVFKWFUGTGAQ-MCMLKMLFSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC[C@@H]4[C@@]3(C(=C)C[C@H](C4)O)C |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C |
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